Cas no 1820648-87-0 (Sodium 2-(pyrimidin-4-yl)acetate)

• Product Name: Sodium 2-(pyrimidin-4-yl)acetate
• CAS No: 1820648-87-0
• MF: C₆H₅N₂NaO₂
• MW: 160.105871915817
• CID: 4619145
• Update Time: 2023-08-09

Sodium 2-(pyrimidin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-(pyrimidin-4-yl)acetate
• sodium;2-pyrimidin-4-ylacetate
• A909177

• Inchi： 1S/C6H6N2O2.Na/c9-6(10)3-5-1-2-7-4-8-5;/h1-2,4H,3H2,(H,9,10);/q;+1/p-1
• InChI Key： IWLBJZZNYIMLLW-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(CC1C=CN=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 65.9